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A Technical Guide to the Safe Handling of
Valeryl Chloride
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Valeryl chloride (CAS No. 638-29-9), also known as pentanoyl chloride, is a highly reactive

acyl chloride used extensively as an intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals.[1][2][3] Its utility is matched by its significant

hazardous properties, including flammability, corrosivity, and high toxicity. This guide provides a

comprehensive overview of the essential safety precautions, handling protocols, and

emergency procedures required when working with this compound, based on established

Safety Data Sheet (SDS) information.

Hazard Identification and Classification
Valeryl chloride is classified as a hazardous substance with multiple risk factors. It is a

flammable liquid and vapor, is corrosive to metals, and causes severe skin burns and eye

damage.[4][5] It is toxic if inhaled and harmful if swallowed.[6][7] The substance is also known

to be a lachrymator, causing irritation and tearing of the eyes.[6][8]

Table 1: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard Statements H226
Flammable liquid and
vapour.[4][7]

H290
May be corrosive to metals.[4]

[5]

H302 Harmful if swallowed.[7]

H314
Causes severe skin burns and

eye damage.[4][7]

H331 Toxic if inhaled.[4][6][7]

H412
Harmful to aquatic life with

long lasting effects.[4]

Precautionary Statements P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[4][7]

P260 Do not breathe dusts or mists.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4][6]

[7]

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.[7]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[4][6][7]

P304+P310
IF INHALED: Immediately call

a POISON CENTER/doctor.[4]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Classification Code Statement

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4][6][7]

P403+P235
Store in a well-ventilated

place. Keep cool.[6]

| | P405 | Store locked up.[6][7] |

Physical and Chemical Properties
Understanding the physical properties of Valeryl chloride is critical for safe handling and

storage. It is a colorless to light yellow fuming liquid with a pungent odor.[1][9]

Table 2: Quantitative Physical and Chemical Data

Property Value

Molecular Formula C5H9ClO[2][10]

Molecular Weight 120.58 g/mol [5][7]

Boiling Point 125 - 127 °C[1][6][7][11]

Melting Point -110 °C[6][7][11][12]

Flash Point 23 - 32 °C (73 - 90 °F)[7][8][12][13]

Density 1.016 g/mL at 25 °C[1][2][7][11]

Vapor Density 4.16 (Air = 1)[3]

Vapor Pressure 10.6 - 15.7 hPa at 25 °C[7][10]

Autoignition Temperature 265 °C / 509 °F[13]

| Solubility | Decomposes in water.[3] Soluble in common organic solvents.[12] |

Toxicology and Exposure Limits
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Valeryl chloride is acutely toxic. The toxicological data is limited, but the primary hazards are

its corrosivity and toxicity upon inhalation.

Table 3: Acute Toxicity Data

Route Species Value

| Oral LD50 | Rat | 650 mg/kg[12] |

Currently, there are no established occupational exposure limits such as OSHA Permissible

Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs) for Valeryl chloride.[6][8][11]

Therefore, exposure must be minimized through stringent engineering controls and personal

protective equipment.

Core Handling and Storage Protocols
Due to its hazardous nature, Valeryl chloride must be handled with extreme caution.

Preparation: Always read and understand the Safety Data Sheet before work commences.

Ensure an eyewash station and safety shower are immediately accessible.[8][11]

Engineering Controls: All handling operations must be conducted inside a certified chemical

fume hood to avoid inhalation of vapors.[4][13] Use a local exhaust ventilation system. The

work area should be equipped with explosion-proof electrical and lighting equipment.[11][13]

Inert Atmosphere: As the compound is moisture-sensitive and reacts with water to liberate

toxic hydrogen chloride gas, it should be handled under an inert atmosphere (e.g., nitrogen

or argon).[11][13]

Transfer: Ground and bond all containers and receiving equipment during transfer to prevent

static discharge.[8][13] Use only non-sparking, corrosion-resistant tools and equipment.[8]

[13] Open containers with care as pressure may build up.

Avoidance of Incompatibles: Keep the compound away from all sources of ignition, including

heat, sparks, and open flames.[8][13] It must also be kept away from incompatible materials.
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Personal Hygiene: Wash hands and face thoroughly after handling.[14] Do not eat, drink, or

smoke in the work area.[6]
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Preparation

Handling Protocol

Post-Handling

Review SDS

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)

Don Appropriate PPE

Work in Chemical Fume Hood

Use Inert Atmosphere

Ground & Bond Equipment

Use Non-Sparking Tools

Perform Chemical Transfer

Securely Close Container

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE & Wash Hands

 

Task: Handling
Valeryl Chloride

Required Base PPE:
• Chemical Goggles
• Impervious Gloves

• Lab Coat / Protective Suit

Is ventilation
adequate?

Risk of splash
or spray?

Yes
Add Full-Face Respirator

or SCBA

No

Add Face Shield

Yes
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Accidental Release Personnel Exposure Fire

Emergency Event

Evacuate & Isolate Area Remove Victim from Source Alert Fire Brigade

Remove Ignition Sources

Contain with Inert Material

Collect for Disposal

Administer First Aid
(Inhalation/Skin/Eyes/Ingestion)

Remove Contaminated Clothing

Call for Immediate
Medical Attention

Use Appropriate Extinguisher
(Dry Chemical, CO2, Foam)

Cool Exposed Containers

Wear Full PPE & SCBA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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